Cas no 1725-45-7 (4-Thiazolidinone, 5-(ethoxymethylene)-3-ethyl-2-thioxo-)

• Product Name: 4-Thiazolidinone, 5-(ethoxymethylene)-3-ethyl-2-thioxo-
• CAS No: 1725-45-7
• MF: C₈H₁₁NO₂S₂
• MW: 217.308439493179
• CID: 1354563
• PubChem ID: 6284789
• Update Time: 2025-04-20

4-Thiazolidinone, 5-(ethoxymethylene)-3-ethyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 5-(ethoxymethylene)-3-ethyl-2-thioxo-
• 5-ethoxymethylene-3-ethyl-2-thioxo-thiazolidin-4-one
• 5-(ethoxymethylene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one
• AKOS000270271
• 1725-45-7
• (5E)-5-(ethoxymethylidene)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• STK132971
• (5E)-5-(ethoxymethylene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one
• SCHEMBL7652348
• (5E)-5-(ethoxymethylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one

• Inchi： 1S/C8H11NO2S2/c1-3-9-7(10)6(5-11-4-2)13-8(9)12/h5H,3-4H2,1-2H3/b6-5+
• InChI Key： JRYUAGRVQFOEGW-AATRIKPKSA-N
• SMILES： S1C(N(C(/C/1=C\OCC)=O)CC)=S

Computed Properties

• Exact Mass: 217.02323
• Monoisotopic Mass: 217.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 29.54